Cas no 71089-11-7 (1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(phenylmethyl)-)

1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(phenylmethyl)- structure
71089-11-7 structure
Product Name:1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(phenylmethyl)-
CAS No:71089-11-7
MF:C17H27NO4
MW:309.400585412979
CID:563065
PubChem ID:130398
Update Time:2025-04-19

1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(phenylmethyl)-
    • 13-benzyl-1,4,7,10-tetraoxa-13-azacyclopentadecane
    • benzylaza-15-crown-5
    • 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-benzyl-
    • 13-Benzyl-1,4,7,10-tetraoxa-13-aza-cyclopentadecane
    • AKOS001586518
    • BRN 1007580
    • Oprea1_305018
    • NYMNSQXENSRWHC-UHFFFAOYSA-N
    • NCGC00246480-01
    • DTXSID20221311
    • 13-(Phenylmethyl)-1,4,7,10-tetraoxa-13-azacyclopentadecane
    • 71089-11-7
    • CHEMBL373818
    • HMS2803H12
    • N-benzylaza-15-crown-5
    • Benzyl-aza-15-crown-5
    • SMR000431954
    • MLS000768635
    • 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(phenylmethyl)-
    • Inchi: 1S/C17H27NO4/c1-2-4-17(5-3-1)16-18-6-8-19-10-12-21-14-15-22-13-11-20-9-7-18/h1-5H,6-16H2
    • InChI Key: NYMNSQXENSRWHC-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 309.19411
  • Monoisotopic Mass: 309.194008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.2

Experimental Properties

  • Density: 1.032
  • Boiling Point: 433.4°C at 760 mmHg
  • Flash Point: 124.8°C
  • Refractive Index: 1.481
  • PSA: 40.16
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